Gonyautoxin-1
Overview
Description
Gonyautoxin-1 (GTX-1) is a type of neurotoxin that is produced by certain species of marine dinoflagellates, specifically the Alexandrium and Pyrodinium genera. These organisms are commonly found in marine environments, and can accumulate in shellfish such as mussels, clams, and oysters. Consumption of these shellfish can result in paralytic shellfish poisoning (PSP) in humans, due to the presence of GTX-1 and other related toxins.
Scientific research applications
Neuromuscular Transmission: GTXs, including GTX1, suppress impulse conduction along motor nerves and inhibit end plate potential (EPP) (Chimi, Katsuda, Taba, & Niiya, 1987).
Cardiovascular Effects: In rabbits, GTXs can produce transient arrhythmia and hypotension, potentially leading to paroxysmal ventricular tachycardia, fibrillation, and flutter (Katsuda, Taba, & Chimi, 1984).
Synthesis of Paralytic Shellfish Poisons: The synthesis of (+)-gonyautoxin 3, related to GTX1, aids in the preparation of other naturally occurring paralytic shellfish poisons and designed analogues (Mulcahy & Du Bois, 2008).
Anal Sphincter Relaxation: Injections of GTX 2/3, closely related to GTX1, into the anal sphincter cause immediate relaxation and a significant decrease in anal tone (Garrido et al., 2004).
Toxicology: GTX1 has a specific toxicity of 5,000 MU/mg, comparable to other toxins like saxitoxin and tetrodotoxin (Noguchi, Ueda, Hashimoto, & Seto, 1981).
Intestinal Permeability: GTX 2/3 epimers permeate the intestine through a paracellular pathway, causing a modest decrease in transepithelial resistance (Torres et al., 2007).
Anal Fissure Treatment: GTX1 is effective in healing acute and chronic anal fissures, offering a safe and effective alternative to conservative, surgical, and botulinum toxin therapies (Garrido et al., 2007; Garrido et al., 2005).
Minor Toxin in Marine Life: GTX1 is a minor toxin in the xanthid crab Atergatis floridus (Noguchi, Uzu, Daigo, Shida, & Hashimoto, 1984).
Chronic Tension-Type Headache Treatment: GTX1 local infiltration is safe and effective in treating chronic tension-type headache (Lattes et al., 2009).
Biotoxin Detection: An aptasensor for GTX1/4 detection offers a rapid alternative to traditional analytical methods (Gao et al., 2016).
Sulfonatocarbamoyl Moiety Study: GTX-VIII, related to GTX1, has a carbamoyl N-sulfate conjugation, useful in understanding interactions on excitable membranes (Shimizu, Kobayashi, Genenah, & Oshima, 1984).
Detection Methodologies: Novel techniques like ion mobility-mass spectrometry (IM-MS) and improved solid-phase extraction procedures are used for detecting and analyzing GTXs (Poyer et al., 2016; Biré, Krys, Frémy, & Dragacci, 2003).
Stability Studies: GTXs can be stored under acidic conditions at low temperatures, with GTX 2 and 3 showing the most stability above 0°C (Louzao et al., 1994).
properties
IUPAC Name |
[(3aS,4R,9R,10aS)-2,6-diamino-10,10-dihydroxy-5-oxido-9-sulfooxy-3a,4,8,9-tetrahydro-1H-pyrrolo[1,2-c]purin-5-ium-4-yl]methyl carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17N7O9S/c11-6-14-5-3(2-25-8(13)18)17(21)7(12)16-1-4(26-27(22,23)24)10(19,20)9(5,16)15-6/h3-5,19-20H,1-2,12H2,(H2,13,18)(H3,11,14,15)(H,22,23,24)/t3-,4+,5-,9-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVZZBUBVEGHJKI-XXKOCQOQSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(C23N1C(=[N+](C(C2N=C(N3)N)COC(=O)N)[O-])N)(O)O)OS(=O)(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H](C([C@@]23N1C(=[N+]([C@H]([C@@H]2N=C(N3)N)COC(=O)N)[O-])N)(O)O)OS(=O)(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17N7O9S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Gonyautoxin-1 |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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